Cas no 1934515-46-4 (5-Chloro-N-cyclobutylpyrazin-2-amine)

• Product Name: 5-Chloro-N-cyclobutylpyrazin-2-amine
• CAS No: 1934515-46-4
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 5711956
• PubChem ID: 130799884
• Update Time: 2025-06-11

5-Chloro-N-cyclobutylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1142622
• 5-Chloro-N-cyclobutylpyrazin-2-amine
• 1934515-46-4
• CID 130799884
• 2-Pyrazinamine, 5-chloro-N-cyclobutyl-

• Inchi： 1S/C8H10ClN3/c9-7-4-11-8(5-10-7)12-6-2-1-3-6/h4-6H,1-3H2,(H,11,12)
• InChI Key： YQGXMJQZTAKFGS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)NC1CCC1

Computed Properties

• Exact Mass: 183.0563250g/mol
• Monoisotopic Mass: 183.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 323.6±37.0 °C(Predicted)
• pka: 1.81±0.20(Predicted)

Additional information on 5-Chloro-N-cyclobutylpyrazin-2-amine

Introduction to 5-Chloro-N-cyclobutylpyrazin-2-amine (CAS No. 1934515-46-4)

5-Chloro-N-cyclobutylpyrazin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1934515-46-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine features a pyrazine core substituted with a chloro group at the 5-position and an N-cyclobutyl moiety at the 2-position, making it a structurally intriguing molecule with potential applications in drug discovery and development.

The molecular structure of 5-Chloro-N-cyclobutylpyrazin-2-amine contributes to its unique chemical properties, which include moderate solubility in organic solvents and reactivity that can be exploited in synthetic chemistry. The presence of both chloro and amine functional groups provides multiple sites for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. Such structural features are particularly valuable in medicinal chemistry, where precise molecular design is crucial for optimizing pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in pyrazine derivatives due to their diverse biological activities. Pyrazines are known to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties, depending on their substitution pattern. The incorporation of a cyclobutyl group into the pyrazine ring enhances rigidity, which can influence binding affinity to biological targets. This structural modification has been explored in the development of novel therapeutic agents targeting enzymes and receptors involved in metabolic disorders and cancer.

One of the most compelling aspects of 5-Chloro-N-cyclobutylpyrazin-2-amine is its potential as a scaffold for drug discovery. Researchers have leveraged its scaffold to develop molecules that interact with specific protein targets implicated in diseases such as diabetes, neurodegenerative disorders, and cardiovascular conditions. The chloro group at the 5-position serves as a handle for further functionalization via cross-coupling reactions, allowing chemists to introduce diverse substituents while maintaining the core pyrazine structure. This flexibility has been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns.

Recent advancements in computational chemistry have further accelerated the exploration of 5-Chloro-N-cyclobutylpyrazin-2-amine as a lead compound. Molecular docking studies have identified potential binding modes with enzymes such as kinases and phosphodiesterases, which are key players in signal transduction pathways. The cyclobutyl group’s spatial orientation appears to stabilize interactions with aromatic pockets in these targets, suggesting that derivatives of this compound may exhibit improved binding affinities compared to simpler pyrazine amides.

The synthesis of 5-Chloro-N-cyclobutylpyrazin-2-amine involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include cyclization reactions to form the pyrazine ring followed by nucleophilic substitution to introduce the chloro group. The N-cyclobutylamino functionality is typically introduced via reductive amination or nucleophilic addition reactions. These synthetic strategies have been optimized for scalability, ensuring that sufficient quantities of the compound can be produced for preclinical studies.

In preclinical research, 5-Chloro-N-cyclobutylpyrazin-2-amine has demonstrated promising activity in vitro against several cancer cell lines. Mechanistic studies suggest that it may inhibit proliferation by interfering with microtubule formation or by modulating signaling pathways involved in cell cycle regulation. Additionally, its ability to cross the blood-brain barrier has been investigated, opening avenues for treating central nervous system (CNS) disorders such as Alzheimer’s disease and Parkinson’s disease.

The pharmacokinetic profile of 5-Chloro-N-cyclobutylpyrazin-2-amine is another area of active investigation. Initial pharmacokinetic studies indicate moderate oral bioavailability and reasonable tissue distribution, suggesting potential for systemic therapy. However, challenges such as rapid metabolism or poor solubility may need to be addressed through structural modifications or formulation strategies. Advances in prodrug design could enhance the bioavailability and therapeutic efficacy of this compound.

Future directions for research on 5-Chloro-N-cyclobutylpyrazin-2-amine include exploring its role in modulating immune responses. Pyrazine derivatives have shown immunomodulatory effects by interacting with immune receptors such as Toll-like receptors (TLRs) or cytokine receptors. By fine-tuning its structure, researchers aim to develop immunotherapeutic agents that could be used alone or in combination with existing treatments for chronic inflammatory diseases or cancer immunotherapy.

The versatility of 5-Chloro-N-cyclobutylpyrazin-2-amine as a building block also extends to material science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has been explored for developing catalysts or luminescent materials. The cyclobutyl group’s steric bulk can influence metal coordination geometry, leading to novel functional materials with applications in catalysis, sensing, or optoelectronics.

In conclusion,5-Chloro-N-cyclobutylpyrazin-2-amine (CAS No. 1934515-46-4) represents a valuable compound with broad applications across multiple scientific disciplines. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at treating metabolic diseases, cancers, and CNS disorders. Continued research into its synthesis, biological activity, and pharmacokinetic properties will likely uncover new therapeutic opportunities and expand its utility beyond medicine into other areas such as materials science.